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Compound of Interest

Compound Name: 2-(1-Adamantyl)oxirane

Cat. No.: B1284025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and
experimental characterization protocols for 2-(1-Adamantyl)oxirane. This document is
intended to serve as a valuable resource for professionals engaged in chemical research and
drug development involving adamantane derivatives.

Core Physical Properties

Quantitative experimental data for several key physical properties of 2-(1-Adamantyl)oxirane,
such as melting point, boiling point, and density, are not readily available in the reviewed
scientific literature. The information presented below is a combination of established identifiers
and computationally predicted properties sourced from chemical databases.
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Property Value Source
Molecular Formula C12H180 [1112][3]
Molecular Weight 178.27 g/mol [11[2][3]
CAS Number 28173-62-8 [1]I3]
Monoisotopic Mass 178.135765193 Da [1]
) Colorless oil (for a related
Physical State [2]
compound)
XLogP3-AA (Computed) 2.8 [1]
Topological Polar Surface Area
polod 12.5 A2 [1]
(Computed)
Hydrogen Bond Donor Count 0 o
(Computed)
Hydrogen Bond Acceptor 1 1]
Count (Computed)
Rotatable Bond Count
1 [1]

(Computed)

Experimental Protocols

The synthesis and characterization of 2-(1-Adamantyl)oxirane and related derivatives involve
standard organic chemistry techniques. The following protocols are based on methodologies
described in the scientific literature for the characterization of adamantane-containing oxiranes.

[2]

Spectroscopic Characterization
1. Infrared (IR) Spectroscopy:

o Objective: To identify the functional groups present in the molecule.

e Instrumentation: Shimadzu IR Affinity-1 spectrometer or equivalent.
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Sample Preparation: Samples are typically prepared as KBr (potassium bromide) pellets.

Procedure: A small amount of the sample is intimately mixed with dry KBr powder and
pressed into a thin, transparent disk. The disk is then placed in the spectrometer's sample
holder, and the IR spectrum is recorded over a standard wavenumber range (e.g., 4000-400
cm~1). The characteristic absorption bands for the oxirane ring and the adamantyl cage are
then identified.

. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To elucidate the molecular structure by analyzing the chemical environment of the
hydrogen (*H) and carbon (33C) atoms.

Instrumentation: Jeol INM ECX-400 spectrometer (400 MHz for 1H and 100 MHz for 13C) or a
similar instrument.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCI3) in an
NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard.

Procedure: The prepared NMR tube is placed in the spectrometer, and the *H and 13C NMR
spectra are acquired. The chemical shifts (8), coupling constants (J), and integration values
are analyzed to confirm the structure of 2-(1-Adamantyl)oxirane.

. Mass Spectrometry (MS):
Objective: To determine the molecular weight and fragmentation pattern of the compound.

Instrumentation: Thermo Finnigan DSQ GC/MS instrument with electron impact (EI)
ionization (typically at 70 eV).

Procedure: The sample is introduced into the mass spectrometer, often via a gas
chromatograph (GC) to ensure purity. The instrument is equipped with a capillary column
(e.g., DB-5MS, 30 m x 0.32 mm). The oven temperature is programmed to ramp up (e.g.,
from 80 to 340°C at 20°C/min) to ensure volatilization and separation. The resulting mass
spectrum provides the mass-to-charge ratio (m/z) of the molecular ion and its fragments,
which helps in confirming the molecular weight and structural features.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1284025?utm_src=pdf-body
https://www.researchgate.net/publication/341657595_Synthesis_and_Reactions_of_Functionally_Substituted_2-Adamantan-1-yloxiranes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Elemental Analysis

o Objective: To determine the elemental composition (C, H, O) of the compound and verify its

empirical formula.
e Instrumentation: A EuroVector elemental analyzer or equivalent.

» Procedure: A precisely weighed amount of the purified compound is combusted in a
controlled environment. The resulting combustion products (COz, H20) are quantitatively
measured, and the percentages of carbon and hydrogen in the original sample are
calculated. The percentage of oxygen is typically determined by difference. The experimental
percentages are then compared with the theoretical values calculated from the molecular

formula.[2]

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of 2-
(1-Adamantyl)oxirane, providing a logical sequence of the experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

